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Compound of Interest

Compound Name: lodoacetyl chloride

Cat. No.: B104761

Essential Safety and Handling Guide for lodoacetyl
Chloride

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for the handling of lodoacetyl chloride.
It is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Chemical Safety Profile

lodoacetyl chloride is a corrosive and toxic compound that requires stringent safety
measures. It causes severe skin burns and eye damage and is toxic if swallowed, inhaled, or in
contact with skin[1]. A critical hazard is its reactivity with water, which liberates toxic gas[1][2]
[3]. The material is also sensitive to light and moisture[4][5].
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Property Data

Molecular Formula C2H2CIIO[4][6]

Molecular Weight 204.39 g/mol [4][6]

Boiling Point 48°C to 50°C (at 12 mmHQg)[4]
Density 2.28 glcm3[4][7]

Signal Word Danger[1][2][5]

H314: Causes severe skin burns and eye

damage[1][2][5]. EUH029: Contact with water
Hazard Statements liberates toxic gas[1][2]. H301 + H311 + H331:

Toxic if swallowed, in contact with skin or if

inhaled.
UN Number UN3265[4]
Transport Hazard Class 8 (Corrosive Liquid)[2][4]
Packing Group H[2][4]

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and
the chemical. Before beginning any work, inspect all PPE for damage.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations[3]. A full-face shield should be worn over
safety goggles if there is a splash hazard[8].

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required[3][9].
Inspect gloves before each use and change them immediately if you suspect
contamination[8].

o Body Protection: A fully buttoned, chemical-resistant lab coat is essential. For procedures
involving larger quantities or a higher risk of splashing, a chemical-resistant apron should be
worn over the lab coat[3][8].
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e Respiratory Protection: All work must be conducted in a certified chemical fume hood[2][3]. If
there is a risk of inhalation or work outside a fume hood is unavoidable, a NIOSH/MSHA
approved respirator is necessary[3][8].

Safe Handling and Storage Protocol

Adherence to proper handling and storage procedures is critical to prevent exposure and
accidental reactions.

Handling:
e Ventilation: Always handle lodoacetyl chloride in a properly functioning chemical fume

hood[2][3].

o Emergency Equipment: Ensure that a safety shower and an eyewash station are easily
accessible and in close proximity to the workstation[3].

e Avoid Incompatibles: Keep the compound away from water, moist air, strong oxidizing
agents, bases, and strong reducing agents[2][3][4].

e General Precautions: Do not breathe mists or vapors. Avoid getting the chemical in your
eyes, on your skin, or on your clothing. Do not ingest[2][3].

Storage:

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated area
designated for corrosive materials[2][3].

o Environmental Conditions: Protect the container from moisture and light[2][3]. Storing under
a nitrogen atmosphere is recommended[3].

Emergency and First Aid Procedures

Immediate and appropriate action is vital in the event of an exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids. Remove contact lenses if present and easy to do so. Seek
immediate medical attention from an ophthalmologist[2][3].
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o Skin Contact: Take off all contaminated clothing and shoes immediately. Wash the affected
skin area with plenty of water for at least 15 minutes. Call a physician immediately[2][3].

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If breathing has stopped, provide artificial respiration. Do not use the mouth-to-
mouth method. Seek immediate medical attention[2][3].

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician immediately[1][2][3].

Spill and Leak Management
In the event of a spill, follow these steps to ensure safety and proper cleanup.

o Evacuate: Immediately evacuate all personnel from the affected area and secure the
entrance[2][10].

e Ventilate: Ensure the area is well-ventilated[2].

o Contain Spill: Use an inert, dry absorbent material such as dry sand, earth, or vermiculite to
soak up the spill. Do NOT use water[2][10].

o Collect Waste: Carefully collect the absorbed material into a suitable, closed container for
disposal[2][3].

o Decontaminate: Once the spill is collected, decontaminate the area. Do not wash into the
sewer[10].

o Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as
described in Section 1[2].
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Caption: Workflow for lodoacetyl Chloride Spill Response.

Disposal Plan
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Waste containing lodoacetyl chloride must be treated as hazardous waste.

Containers: Dispose of the contents and the container to an approved waste disposal
plant[2][3].

Regulations: All waste disposal must be in accordance with local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal[3].
Do not empty into drains[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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